Cas no 72816-88-7 (6-Amino-1-benzyl-5-methylaminouracil)
6-Amino-1-benzyl-5-methylaminouracil Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,6-amino-5-(methylamino)-1-(phenylmethyl)-
- 6-Amino-1-benzyl-5-methylaminouracil
- 6-amino-1-benzyl-5-(methylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione
- 6-amino-1-benzyl-5-(methylamino)uracil
- 6-amino-1-benzyl-5-methylamino-1h-pyrimidine-2,4-dione
- 6-amino-1-benzyl-5-N-methylaminouracil
- Analogue of 1a,12a
- CHEMBL1542208
- AKOS000115984
- 6-amino-1-benzyl-5-(methylamino)-2,4(1H,3H)-pyrimidinedione
- MLS000564217
- SCHEMBL6350010
- HMS2406N11
- 6-amino-1-benzyl-5-(methylamino)pyrimidine-2,4-quinone
- FT-0661599
- SMR000151677
- SB59615
- 6-Amino-1-benzyl-5-(methylamino)pyrimidine-2,4(1H,3H)-dione
- DTXSID80352418
- 72816-88-7
- Z55848625
- I2Z
- 6-amino-5-(methylamino)-1-(phenylmethyl)pyrimidine-2,4-dione
- W-203652
- 6-azanyl-5-(methylamino)-1-(phenylmethyl)pyrimidine-2,4-dione
- cid_726225
- AB-323/13887120
- EN300-02890
- CS-0219035
- BDBM52313
- Q27212923
- 6-amino-1-benzyl-5-(methylamino)pyrimidine-2,4-dione
- HMRFBSJXLDMJAC-UHFFFAOYSA-N
- CHEBI:123234
- Oprea1_069072
- 6-Amino-1-benzyl-5-methylamino-1H-pyrimidine-2,4-dione, AldrichCPR
- G23012
- DB-350314
-
- Inchi: 1S/C12H14N4O2/c1-14-9-10(13)16(12(18)15-11(9)17)7-8-5-3-2-4-6-8/h2-6,14H,7,13H2,1H3,(H,15,17,18)
- InChI Key: HMRFBSJXLDMJAC-UHFFFAOYSA-N
- SMILES: O=C1NC(C(=C(N)N1CC1C=CC=CC=1)NC)=O
Computed Properties
- Exact Mass: 246.11200
- Monoisotopic Mass: 246.11167570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 8
- XLogP3: 0.4
- Topological Polar Surface Area: 87.5Ų
Experimental Properties
- Color/Form: White powder
- Density: 1.34
- Melting Point: 217-221°C
- Refractive Index: 1.654
- PSA: 92.91000
- LogP: 0.86300
6-Amino-1-benzyl-5-methylaminouracil Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Amino-1-benzyl-5-methylaminouracil Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A598750-250mg |
6-Amino-1-benzyl-5-methylaminouracil |
72816-88-7 | 250mg |
$ 126.00 | 2023-09-08 | ||
| TRC | A598750-500mg |
6-Amino-1-benzyl-5-methylaminouracil |
72816-88-7 | 500mg |
$ 184.00 | 2023-09-08 | ||
| TRC | A598750-1g |
6-Amino-1-benzyl-5-methylaminouracil |
72816-88-7 | 1g |
$ 292.00 | 2023-09-08 | ||
| Chemenu | CM410555-1g |
6-Amino-1-benzyl-5-methylaminouracil |
72816-88-7 | 95%+ | 1g |
$437 | 2023-02-01 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-214360-50mg |
6-Amino-1-benzyl-5-methylaminouracil, |
72816-88-7 | 50mg |
¥3234.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-214360-50 mg |
6-Amino-1-benzyl-5-methylaminouracil, |
72816-88-7 | 50mg |
¥3,234.00 | 2023-07-11 | ||
| Aaron | AR005FAY-50mg |
2,4(1H,3H)-Pyrimidinedione,6-amino-5-(methylamino)-1-(phenylmethyl)- |
72816-88-7 | 95% | 50mg |
$109.00 | 2025-01-23 | |
| Aaron | AR005FAY-100mg |
2,4(1H,3H)-Pyrimidinedione,6-amino-5-(methylamino)-1-(phenylmethyl)- |
72816-88-7 | 95% | 100mg |
$148.00 | 2025-01-23 | |
| Aaron | AR005FAY-250mg |
2,4(1H,3H)-Pyrimidinedione,6-amino-5-(methylamino)-1-(phenylmethyl)- |
72816-88-7 | 95% | 250mg |
$201.00 | 2025-01-23 | |
| Aaron | AR005FAY-500mg |
2,4(1H,3H)-Pyrimidinedione,6-amino-5-(methylamino)-1-(phenylmethyl)- |
72816-88-7 | 95% | 500mg |
$357.00 | 2025-01-23 |
6-Amino-1-benzyl-5-methylaminouracil Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 6-Amino-1-benzyl-5-methylaminouracil
Comprehensive Analysis of 6-Amino-1-benzyl-5-methylaminouracil (CAS No. 72816-88-7): Properties, Applications, and Industry Insights
6-Amino-1-benzyl-5-methylaminouracil (CAS No. 72816-88-7) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This uracil derivative belongs to the class of heterocyclic compounds, characterized by a benzyl group at the N1 position and a methylamino substitution at C5. Its molecular formula C12H14N4O2 suggests potential hydrogen-bonding capabilities, making it valuable for drug design and nucleic acid research.
Recent studies highlight the compound's role as a building block for modified nucleosides, particularly in developing antiviral agents and enzyme inhibitors. The benzyl group enhances lipophilicity, potentially improving blood-brain barrier penetration—a hot topic in neuropharmacology research. Researchers are investigating its utility in cancer therapeutics, where uracil analogs show promise in targeted therapy approaches, aligning with current trends in personalized medicine.
Synthetic protocols for 6-Amino-1-benzyl-5-methylaminouracil often involve multistep organic synthesis starting from uracil precursors. The methylamino group introduction typically requires selective protection-deprotection strategies, reflecting modern green chemistry principles. Analytical characterization via HPLC, mass spectrometry, and NMR confirms purity—critical for high-throughput screening applications in drug discovery.
In material science, this compound's π-conjugated system shows potential for organic electronics, coinciding with industry demand for biodegradable semiconductors. Its fluorescence properties are being explored for bioimaging probes, addressing the growing theranostics market. Stability studies under various pH conditions are ongoing, as pH-sensitive drug delivery systems remain a key focus area.
The global market for fine chemicals like 72816-88-7 is projected to grow at 6.2% CAGR (2023-2030), driven by biopharmaceutical innovation. Regulatory considerations emphasize proper GMP synthesis documentation, especially for clinical trial materials. Storage recommendations typically suggest anhydrous conditions at -20°C to preserve the amino group reactivity.
Emerging applications include its use as a ligand in metal-organic frameworks (MOFs) for catalysis, and as a template for molecular imprinting technologies. Recent patents disclose derivatives of 6-Amino-1-benzyl-5-methylaminouracil showing kinase inhibition activity—relevant to immunotherapy development. These developments position the compound at the intersection of medicinal chemistry and biomaterials science.
Quality control protocols for CAS 72816-88-7 emphasize chiral purity assessment when applicable, given the increasing importance of stereochemistry in drug efficacy. The compound's logP value (predicted ~1.8) suggests balanced solubility, advantageous for formulation development. Computational QSAR studies help predict its ADMET properties, streamlining preclinical research workflows.
Environmental impact assessments of uracil derivatives like this compound follow OECD guidelines for biodegradability testing. The benzylic position offers opportunities for structure-activity relationship (SAR) modifications, enabling rational design of analogs with improved pharmacokinetic profiles. These features make it valuable for fragment-based drug discovery platforms.
Cross-disciplinary applications are emerging in agricultural chemistry, where similar structures demonstrate plant growth regulation potential. The compound's hydrogen bonding capacity also makes it interesting for supramolecular chemistry applications. Current research explores its incorporation into bioconjugates for targeted delivery systems, a trending approach in precision medicine.
Supply chain considerations for 6-Amino-1-benzyl-5-methylaminouracil highlight the importance of certified reference standards for analytical validation. The compound's thermal stability profile (typically >200°C) facilitates various chemical transformations. Recent advances in continuous flow chemistry have improved synthesis scalability, addressing industry needs for cost-effective production of specialized intermediates.
72816-88-7 (6-Amino-1-benzyl-5-methylaminouracil) Related Products
- 72816-95-6(N-Phenylmethyl-7-methyluric Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)